Cas no 2346-81-8 (3-Chlorohexane)

• Product Name: 3-Chlorohexane
• CAS No: 2346-81-8
• MF: C₆H₁₃Cl
• MW: 120.620421171188
• MDL: MFCD00039350
• CID: 269308
• PubChem ID: 87565957
• Update Time: 2025-05-20

3-Chlorohexane Chemical and Physical Properties

Names and Identifiers

• Hexane, 3-chloro-
• 3-Chlorohexane
• 3-Chlor-hexan
• 3-chloro-hexane
• 3-Hexyl Chloride
• EINECS 219-072-1
• Hexane,3-chloro
• Hydrocarbons,C1-6,chloro
• DTXSID90870956
• CS-16751
• CS-0102884
• FT-0634206
• D76318
• 2346-81-8
• EINECS 271-741-7
• SCHEMBL483757
• InChI=1/C6H13Cl/c1-3-5-6(7)4-2/h6H,3-5H2,1-2H
• BXSMMAVTEURRGG-UHFFFAOYSA-N
• 68606-33-7
• NS00048085
• MFCD00039350
• AKOS009159001
• DB-046156

• MDL： MFCD00039350
• Inchi： 1S/C6H13Cl/c1-3-5-6(7)4-2/h6H,3-5H2,1-2H3
• InChI Key： BXSMMAVTEURRGG-UHFFFAOYSA-N
• SMILES： ClC(CC)CCC

Computed Properties

• Exact Mass: 120.07100
• Monoisotopic Mass: 120.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 35.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3

Experimental Properties

• Color/Form: Not determined
• Density: 0,87 g/cm3
• Melting Point: -35.1°C (estimate)
• Boiling Point: 123°C
• Refractive Index: 1.4160-1.4200
• PSA: 0.00000
• LogP: 2.80390
• Solubility: Not determined

3-Chlorohexane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10
• Safety Instruction： S16
• Risk Phrases：R10
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Other Chemical Reagents

Additional information on 3-Chlorohexane

3-Chlorohexane: A Comprehensive Overview

The compound 2346-81-8, also known as 3-Chlorohexane, is an organic chemical that has garnered significant attention in various industrial and scientific applications. This compound, classified under the broader category of chloroalkanes, exhibits unique chemical properties that make it valuable in numerous fields. In recent years, advancements in synthetic methodologies and a deeper understanding of its environmental impact have further solidified its role in modern chemistry.

3-Chlorohexane is an alkyl chloride with a molecular formula of C6H13Cl. Its structure consists of a six-carbon chain with a chlorine atom attached to the third carbon. This specific substitution pattern imparts distinct reactivity and physical properties compared to other chloroalkanes. The compound is typically synthesized through the chlorination of hexane, a process that can be optimized using catalytic methods or radical initiators. Recent studies have explored the use of transition metal catalysts to enhance reaction efficiency and selectivity, leading to higher yields of 3-Chlorohexane.

One of the most notable applications of 3-Chlorohexane is in the field of polymer chemistry. It serves as an intermediate in the production of various polymers, including polyurethanes and elastomers. The ability of 3-Chlorohexane to undergo nucleophilic substitution reactions makes it an ideal precursor for synthesizing more complex molecules. Researchers have also investigated its potential as a building block for bio-based materials, leveraging its compatibility with renewable feedstocks.

In addition to its industrial applications, 3-Chlorohexane has been studied for its environmental behavior. Recent research has focused on understanding its biodegradation pathways and toxicity profiles. Studies indicate that 3-Chlorohexane can be metabolized by certain microorganisms, offering insights into its potential for use in bioremediation processes. However, concerns about its persistence in aquatic environments have prompted further investigation into safer handling practices and waste management strategies.

The health and safety aspects of 3-Chlorohexane are another area of active research. While it is not classified as a hazardous substance under most regulatory frameworks, exposure to high concentrations can pose risks to human health. Recent toxicological studies have examined its effects on cellular systems, revealing potential mechanisms of action that could inform occupational safety guidelines.

Looking ahead, the demand for sustainable chemical processes is driving innovation in the synthesis and application of 3-Chlorohexane. Scientists are exploring greener alternatives to traditional manufacturing methods, such as using enzymatic catalysis or continuous-flow reactors. These advancements not only improve process efficiency but also align with global efforts to reduce environmental impact.

In conclusion, 3-Chlorohexane (CAS No: 2346-81-8) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical properties, coupled with ongoing research into its synthesis, environmental impact, and safety profiles, ensure that it remains a focal point in contemporary chemical research. As industries continue to prioritize sustainability and innovation, the role of 3-Chlorohexane is likely to expand further, contributing to the development of new materials and technologies.